Sodium tungsten hydroxide oxide phosphate
Overview
Description
Sodium tungsten hydroxide oxide phosphate (Na2WO3PO4) is a highly versatile and important compound in the field of chemistry, with a wide range of applications in laboratory experiments, scientific research, and industrial processes. It is a white, crystalline powder that is insoluble in water, but can be dissolved in certain acids. As a result of its unique properties, sodium tungsten hydroxide oxide phosphate is used in a variety of applications, ranging from industrial applications to laboratory experiments.
Scientific Research Applications
Hydrothermal Synthesis and Material Preparation
Sodium tungsten hydroxide oxide phosphate and related compounds have been explored in the domain of hydrothermal synthesis. Li and Whittingham (1993) investigated the formation of new metastable phases using mild hydrothermal synthesis, which involved characterization of new open structure sodium tungsten oxides (Li & Whittingham, 1993). This research contributes to the understanding of synthesizing new materials with potential applications in various scientific fields.
Chemical Properties and Interactions
Studies like those by He et al. (2022) focus on the dissolution behavior of sodium phosphate in a Na3PO4–Na2WO4–NaOH solution system. This research is critical for understanding the chemical interactions and purification processes in industries like smelting (He et al., 2022).
Nanomaterials and Electrochemical Applications
Research into sodium tungsten oxide nanobundles, as explored by Kim et al. (2011), provides insights into the synthesis and characteristics of these materials, potentially useful in electronic devices and other applications (Kim et al., 2011).
Adsorption and Catalytic Properties
Studies on the adsorption of ions, such as the one by Rodrigues and Silva (2008), are significant for understanding how materials like hydrous tungsten oxides can be utilized in environmental and industrial processes (Rodrigues & Silva, 2008).
Photocatalytic and Photochromic Properties
Research by Kozlov et al. (2019) on tungsten oxide-based materials, including their photochromic and photocatalytic properties, highlights the potential applications in areas like smart windows and environmental cleanup (Kozlov et al., 2019).
Electrochemical Behavior in Phosphate Solutions
Investigations into the electrochemical behavior of anodic oxide films on tungsten in phosphate solutions, as conducted by Hefny et al. (1983), provide valuable insights for applications in corrosion and material science (Hefny et al., 1983).
Green Methods in Tungsten Smelting
Research like Zhu et al.'s (2020) study on the use of sodium phytate as a green leaching agent for tungsten extraction illustrates the potential for more environmentally friendly practices in metal processing (Zhu et al., 2020).
properties
IUPAC Name |
sodium;oxygen(2-);tungsten;hydroxide;phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na.H3O4P.H2O.O.W/c;1-5(2,3)4;;;/h;(H3,1,2,3,4);1H2;;/q+1;;;-2;/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REGJTQWYOKLGSR-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[O-2].[O-]P(=O)([O-])[O-].[Na+].[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HNaO6PW-5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90890871 |
Source
|
| Record name | Sodium tungsten hydroxide oxide phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90890871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium tungsten hydroxide oxide phosphate | |
CAS RN |
51312-42-6 |
Source
|
| Record name | Sodium phosphotungstate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051312426 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium tungsten hydroxide oxide phosphate | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium tungsten hydroxide oxide phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90890871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium tungsten hydroxide oxide phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.921 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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